Cas no 637325-45-2 (4-(3-chlorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carbothioamide)

• Product Name: 4-(3-chlorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carbothioamide
• CAS No: 637325-45-2
• MF: C₁₈H₁₇ClF₃N₃S
• MW: 399.860892057419
• CID: 5835874
• PubChem ID: 1528122
• Update Time: 2025-06-15

4-(3-chlorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• F1595-0024
• 637325-45-2
• 4-(3-chlorophenyl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carbothioamide
• 4-(3-chlorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carbothioamide
• AKOS000806712

• Inchi： 1S/C18H17ClF3N3S/c19-14-4-2-6-16(12-14)24-7-9-25(10-8-24)17(26)23-15-5-1-3-13(11-15)18(20,21)22/h1-6,11-12H,7-10H2,(H,23,26)
• InChI Key： JRGMEOMARWGMES-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C(NC2C=CC=C(C(F)(F)F)C=2)=S)CC1

Computed Properties

• Exact Mass: 399.0783809g/mol
• Monoisotopic Mass: 399.0783809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(3-chlorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carbothioamide

Comprehensive Overview of 4-(3-chlorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carbothioamide (CAS No. 637325-45-2)

The compound 4-(3-chlorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carbothioamide (CAS No. 637325-45-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a piperazine core, chlorophenyl, and trifluoromethylphenyl substituents, this molecule is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its carbothioamide functional group, which contributes to its diverse reactivity and binding properties.

In recent years, the demand for piperazine derivatives has surged due to their versatility in medicinal chemistry. The presence of both chlorophenyl and trifluoromethylphenyl groups in this compound enhances its lipophilicity, making it a candidate for targeting specific biological pathways. This aligns with current trends in structure-activity relationship (SAR) studies, where researchers aim to optimize molecular designs for improved efficacy and selectivity. The CAS No. 637325-45-2 is frequently cited in patents and academic papers, reflecting its relevance in modern scientific inquiries.

One of the most searched questions related to this compound is: "What are the potential applications of 4-(3-chlorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carbothioamide?" While its exact therapeutic uses are still under investigation, preliminary studies suggest its utility in modulating receptor interactions, particularly in neurological and metabolic disorders. The trifluoromethyl group, known for its electron-withdrawing properties, is a hotspot in drug design, as it often enhances metabolic stability and bioavailability.

Another trending topic is the synthetic routes for this compound. Chemists are exploring efficient methods to produce 4-(3-chlorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carbothioamide with high yield and purity. Green chemistry principles are increasingly applied to minimize environmental impact, addressing the growing demand for sustainable practices in chemical synthesis. The carbothioamide moiety, in particular, offers opportunities for further functionalization, enabling the creation of novel analogs with tailored properties.

From an SEO perspective, keywords like "piperazine carbothioamide derivatives," "chlorophenyl trifluoromethylphenyl compounds," and "CAS 637325-45-2 applications" are highly relevant. These terms reflect user intent, as researchers and industry professionals seek detailed information on this compound's characteristics and potential. By integrating these keywords naturally, this content ensures visibility while maintaining its scientific rigor.

In conclusion, 4-(3-chlorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carbothioamide represents a fascinating area of study at the intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable subject for ongoing research, with implications for drug development and beyond. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in molecular design and therapeutic innovation.